Cas no 21744-84-3 (4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 21744-84-3
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD00601365
• CID: 51869
• PubChem ID: 24871133
• Update Time: 2025-04-18

4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2H-1,4-Benzoxazin-3-one
• 4-Methyl-2H-1,4-benzoxazin-3(4H)-one
• 4-methyl-1,4-benzoxazin-3-one
• 4-methyl-2H-1,4-benzooxazin-3-one
• 4-methyl-2H-1,4-benzoxazine-3(4H)-one
• 4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one
• 4-methyl-2H-benzo[e]1,4-oxazaperhydroin-3-one
• 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 4-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazine
• 4-methyl-4H-benzo[1,4]oxazin-3-one
• F0918-7120
• D84259
• A4670
• 4-Methyl-2H-1,4-benzoxazin-3-(4H)-one
• CS-0151117
• 3T-0348
• J-014263
• AMY10253
• AG-996/01589022
• 4-methyl-1, 4-benzoxazin-3-one
• 21744-84-3
• EU-0029992
• 4-Methyl-2H-1,4-benzoxazin-3(4H)-one, 98%
• 2H-1,4-Benzoxazin-3(4H)-one,4-methyl-
• DTXSID30176141
• SCHEMBL474484
• AKOS002131714
• FT-0651859
• DBJMEBUKQVZWMD-UHFFFAOYSA-N
• MFCD00601365
• InChI=1/C9H9NO2/c1-10-7-4-2-3-5-8(7)12-6-9(10)11/h2-5H,6H2,1H

• MDL： MFCD00601365
• Inchi： 1S/C9H9NO2/c1-10-7-4-2-3-5-8(7)12-6-9(10)11/h2-5H,6H2,1H3
• InChI Key： DBJMEBUKQVZWMD-UHFFFAOYSA-N
• SMILES： O1CC(N(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.209
• Melting Point: 57-60 °C (lit.)
• Boiling Point: 369.5°Cat760mmHg
• Flash Point: 177.3°C
• Refractive Index: 1.563
• PSA: 29.54000
• LogP: 1.10680

4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones